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Compound of Interest

Compound Name: Sodium Bromide
CAS No.: 12431-56-0
Cat. No.: B10775806
Get Quote
. J

This document provides immediate safety, handling, and disposal protocols for Sodium
Bromide (NaBr) to ensure the safety of researchers, scientists, and drug development
professionals. Adherence to these guidelines is critical for minimizing risks and ensuring a safe
laboratory environment.

Personal Protective Equipment (PPE)

When handling sodium bromide, particularly in its solid, powdered form, wearing appropriate
personal protective equipment is mandatory to prevent exposure.[1] The recommended PPE
includes:

o Eye Protection: Always wear approved safety glasses with side shields, safety goggles, or a
face shield.[1]

o Skin Protection: Chemical-resistant gloves are required.[1] Wear impervious protective
clothing such as a lab coat, apron, or coveralls to prevent skin contact.[2]

o Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved
respirator with a dust cartridge should be used.[1][3]
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Safe Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the
chemical.

e Handling:

o Use with adequate ventilation, such as in a chemical fume hood, to keep airborne
concentrations low.[1][3]

o Avoid contact with skin, eyes, and clothing.[3][4]
o Do not breathe in dust or vapor.[3][4]
o Wash hands thoroughly after handling the material and before eating or drinking.[3]

o Grounding and bonding of containers and receiving equipment is recommended to prevent
static discharge.[5]

e Storage:
o Store in a cool, dry, and well-ventilated area.[1][3]

o Keep containers tightly closed to protect from moisture, as sodium bromide is
hygroscopic.[1][6]

o Store away from incompatible materials such as strong acids and strong oxidizing agents.

[4]16]

Emergency and First-Aid Measures

In case of accidental exposure, immediate action is necessary.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek medical attention.[3][6]

o Skin Contact: Wash the affected skin immediately with plenty of water for at least 15 minutes
while removing any contaminated clothing.[3][6] If skin irritation persists, consult a physician.
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[6]

 Inhalation: Move the individual to fresh air. If they are not breathing, administer artificial
respiration.[3] Seek medical attention if symptoms occur.[6]

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Call for
immediate medical attention.[3][5]

Spill and Disposal Plan

Proper containment and disposal of spills and waste are essential to prevent environmental
contamination and further exposure.

e Spill Response:

[e]

In the event of a spill, isolate the hazard area and deny entry to unprotected personnel.[3]

[e]

Avoid generating dust during cleanup.[1]

o

Sweep up the spilled solid and place it into a suitable, sealed container for disposal.[1][3]

[¢]

After the material has been collected, wash the spill area.[3]
o Ensure adequate ventilation in the affected area.[5]
» Waste Disposal:

o Dispose of sodium bromide waste in accordance with local, state, and federal
regulations.[1]

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste.[6]

o Do not flush into surface water or the sanitary sewer system.[6]

Data Presentation

The following table summarizes the key safety parameters for handling Sodium Bromide.
Note that specific occupational exposure limits have not been established by OSHA or ACGIH.
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Parameter Recommendation Source

) Safety glasses with side
Eye Protection ) [2]
shields or goggles.

_ Impervious, chemical-resistant
Hand Protection [1107]
gloves.

Body Protection Lab coat, apron, or coveralls. [2]

NIOSH-approved respirator
Respiratory Protection with a dust cartridge if [3]

ventilation is inadequate.

o Use in a well-ventilated area or
Ventilation ) [11[3]
a chemical fume hood.

Operational Workflow for Handling Sodium Bromide

The following diagram illustrates the step-by-step process for safely handling, using, and
disposing of sodium bromide in a laboratory setting.
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Sodium Bromide Handling Workflow

Preparation

Review SDS

A

Ensure access to eyewash station and safety shower

A

Don appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Proceed to handling

Handlin; & Use
A

Work in a well-ventilated area or fume hood

A

Weigh and handle Sodium Bromide carefully to avoid dust generation

A

Keep container tightly closed when not in use

After use

Cleanup :LV Disposal

Clean work area

A

Dispose of waste in a designated, sealed container

A

Doff and dispose of gloves properly

A

Wash hands thoroughly

End of process

Return to storage or complete experiment

Click to download full resolution via product page

A flowchart illustrating the safe handling of Sodium Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Sodium Bromide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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